Cas no 73447-99-1 (2,2-dimethyl-1,3-benzodioxol-5-ol)

2,2-dimethyl-1,3-benzodioxol-5-ol structure
73447-99-1 structure
Product Name:2,2-dimethyl-1,3-benzodioxol-5-ol
CAS No:73447-99-1
MF:C9H10O3
MW:166.173902988434
MDL:MFCD24714317
CID:3165157
PubChem ID:14204741
Update Time:2025-04-21

2,2-dimethyl-1,3-benzodioxol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-2H-1,3-benzodioxol-5-ol
    • 2,2-dimethyl-1,3-benzodioxol-5-ol
    • SCHEMBL2271198
    • 1,3-Benzodioxol-5-ol, 2,2-dimethyl-
    • G62179
    • 73447-99-1
    • 2,2-dimethylbenzo[d][1,3]dioxol-5-ol
    • AB92662
    • EN300-6731724
    • 2,2-dimethyl-1,3-dioxaindan-5-ol
    • 873-905-9
    • YCA44799
    • 2,2-dimethylbenzo[d]1,3-dioxolan-5-ol
    • KDZFTYMGINYVLP-UHFFFAOYSA-N
    • MDL: MFCD24714317
    • Inchi: 1S/C9H10O3/c1-9(2)11-7-4-3-6(10)5-8(7)12-9/h3-5,10H,1-2H3
    • InChI Key: KDZFTYMGINYVLP-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2OC1(C)C)O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

2,2-dimethyl-1,3-benzodioxol-5-ol Pricemore >>

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